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Compound of Interest

Compound Name: cis-10,11-Dihydroxy Nortriptyline

Cat. No.: B564528 Get Quote

Essential Safety and Handling Guide for cis-
10,11-Dihydroxy Nortriptyline
This guide provides crucial safety and logistical information for the handling and disposal of

cis-10,11-Dihydroxy Nortriptyline, a metabolite of the tricyclic antidepressant Nortriptyline.

The following procedures are based on the safety data for the parent compound, Nortriptyline,

and are intended for use by researchers, scientists, and drug development professionals in a

laboratory setting.

Personal Protective Equipment (PPE)
When handling cis-10,11-Dihydroxy Nortriptyline, it is imperative to use appropriate personal

protective equipment to minimize exposure and ensure personal safety.
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PPE Category Specification

Eye Protection Chemical safety goggles or glasses.

Hand Protection

Impermeable and resistant gloves. Due to the

absence of specific testing, nitrile gloves are a

recommended starting point.

Body Protection

A standard laboratory coat is required. For

larger quantities, additional protective clothing

should be considered.

Respiratory Protection

Not generally required under normal conditions

of use with adequate ventilation. If dust

formation is likely, use a dust mask or respirator.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential for the safe handling of cis-10,11-
Dihydroxy Nortriptyline.

Preparation:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Have spill containment materials readily accessible.

Handling the Compound:

Wear all required PPE before handling the compound.

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in the handling area.[1][2]

Wash hands thoroughly after handling the substance.[1][2][3]
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In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of running water for at least 15 minutes,

holding the eyelids open. Seek medical attention if irritation persists.[1][2][3]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[1][2]

Inhalation: Move to fresh air. If breathing is difficult, provide artificial respiration.[1][2][4]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1][2]

Disposal Plan
Proper disposal of cis-10,11-Dihydroxy Nortriptyline and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste material, including unused product and contaminated disposables, in a

designated and clearly labeled hazardous waste container.

Disposal Method:

Dispose of the waste through a licensed professional waste disposal service.

One recommended method is to dissolve or mix the material with a combustible solvent

and burn it in a chemical incinerator equipped with an afterburner and scrubber.[5]

Container Disposal:

Dispose of contaminated packaging as unused product.[5]

Follow all local, regional, national, and international regulations for chemical waste

disposal.[1][2]

Experimental Workflow
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Caption: Workflow for Safe Handling of cis-10,11-Dihydroxy Nortriptyline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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